Cas no 20166-75-0 (2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-)
20166-75-0 structure
Product Name:2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-
CAS No:20166-75-0
MF:C10H20N2O
MW:184.278602600098
CID:284852
PubChem ID:88388
Update Time:2025-04-19
2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]-
- N-[3-(dimethylamino)-2,2-dimethylpropyl]prop-2-enamide
- 243-554-0
- N-[3-(Dimethylamino)-2,2-dimethylpropyl]acrylamide
- EINECS 243-554-0
- NS00026537
- DTXSID90173999
- N-(3-(Dimethylamino)-2,2-dimethylpropyl)acrylamide
- N-(3-dimethylamino-2,2-dimethylpropyl)-acrylamide
- ZZSGYARVLIMPBM-UHFFFAOYSA-N
- N-(3-dimethylamino-2,2-dimethylpropyl)acrylamide
- N-(N',N',2,2-tetramethyl-3-aminopropyl)acrylamide
- SCHEMBL1423564
- 20166-75-0
-
- Inchi: 1S/C10H20N2O/c1-6-9(13)11-7-10(2,3)8-12(4)5/h6H,1,7-8H2,2-5H3,(H,11,13)
- InChI Key: ZZSGYARVLIMPBM-UHFFFAOYSA-N
- SMILES: O=C(C=C)NCC(C)(C)CN(C)C
Computed Properties
- Exact Mass: 184.1577
- Monoisotopic Mass: 184.158
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- Density: 0.912
- Boiling Point: 305.6°C at 760 mmHg
- Flash Point: 138.6°C
- Refractive Index: 1.461
- PSA: 32.34
2-Propenamide,N-[3-(dimethylamino)-2,2-dimethylpropyl]- Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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